Cas no 2680754-28-1 (3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid)

• Product Name: 3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid
• CAS No: 2680754-28-1
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 5648225
• PubChem ID: 165912246
• Update Time: 2025-11-06

3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273954
• 3-[1-(2,2,2-trifluoroacetamido)cyclopropyl]prop-2-ynoic acid
• 2680754-28-1
• 3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)6(15)12-7(3-4-7)2-1-5(13)14/h3-4H2,(H,12,15)(H,13,14)
• InChI Key： CGIBFUAOYIQCSF-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C#CC(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid

Comprehensive Analysis of 3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid (CAS No. 2680754-28-1): Properties, Applications, and Research Insights

The compound 3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid (CAS No. 2680754-28-1) is a cyclopropyl-containing derivative with a prop-2-ynoic acid backbone, distinguished by its trifluoroacetamido functional group. This unique structural configuration endows it with significant potential in pharmaceutical and agrochemical research. Its CAS number 2680754-28-1 serves as a critical identifier for researchers seeking high-purity standards or synthetic pathways.

In recent years, the demand for cyclopropyl derivatives has surged due to their role in modulating bioactivity and metabolic stability. The trifluoroacetamido moiety, in particular, enhances lipophilicity and membrane permeability, making 3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid a candidate for drug discovery programs targeting enzyme inhibition or protein-protein interactions. Searches for "trifluoroacetamido compounds in drug design" and "cyclopropylprop-2-ynoic acid applications" reflect growing academic and industrial interest.

Synthetic routes to CAS 2680754-28-1 often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions, leveraging the reactivity of the prop-2-ynoic acid group. Researchers frequently query "how to synthesize 3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid" or "stability of trifluoroacetamido derivatives," underscoring the need for optimized protocols. Analytical techniques like HPLC and NMR are essential for verifying purity, as impurities may affect downstream applications.

Beyond pharmaceuticals, this compound’s cyclopropyl ring offers steric constraints useful in material science, such as designing rigid polymer backbones. Environmental concerns around fluorinated compounds have also spurred studies on biodegradability, with queries like "eco-friendly degradation of trifluoroacetamido derivatives" gaining traction. Regulatory compliance remains a key focus, ensuring safe handling without classifying it as hazardous.

In summary, 3-1-(2,2,2-trifluoroacetamido)cyclopropylprop-2-ynoic acid (CAS No. 2680754-28-1) bridges multiple disciplines, from medicinal chemistry to sustainable materials. Its trifluoroacetamido and prop-2-ynoic acid functionalities make it a versatile building block, while ongoing research addresses synthesis scalability and environmental impact—topics frequently explored in scientific literature and patent filings.